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Compound of Interest

Compound Name: 25-O-Acetylcimigenol xyloside

Cat. No.: B600192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
25-O-Acetylcimigenol xyloside, a triterpenoid glycoside primarily isolated from the medicinal

plant Cimicifuga racemosa (black cohosh), has emerged as a compound of significant interest

in oncological research.[1][2][3] This technical guide provides a comprehensive overview of the

current scientific understanding of its biological activities, with a focus on its cytotoxic effects

against various cancer cell lines. The information presented herein is intended to serve as a

valuable resource for researchers and professionals involved in the discovery and development

of novel therapeutic agents.

Cytotoxic Activity
Quantitative studies have demonstrated the potent cytotoxic effects of 25-O-Acetylcimigenol
xyloside and its close derivatives against a range of human cancer cell lines. The half-maximal

inhibitory concentrations (IC50) from key studies are summarized in the tables below for

comparative analysis.
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d

Cell Line Cell Type
Incubatio
n Time

IC50
(µg/mL)

IC50 (µM)
Referenc
e

25-O-

acetylcimig

enol-3-O-

β-d-

xylopyrano

side

MCF7

Breast

Adenocarci

noma

48 h 4.8 ~7.2 [2]

R-MCF7

Doxorubici

n-resistant

Breast

Adenocarci

noma

48 h 4.3 ~6.5 [2]

25-O-

acetylcimig

enol-3-O-

α-l-

arabinopyr

anoside

MCF7

Breast

Adenocarci

noma

48 h 5.3 ~8.0 [2]

R-MCF7

Doxorubici

n-resistant

Breast

Adenocarci

noma

48 h 4.0 ~6.0 [2]

NCI-H929
Multiple

Myeloma
24 h 12.5 ~18.9 [2]

OPM-2
Multiple

Myeloma
24 h 20.1 ~30.3 [2]

U266
Multiple

Myeloma
24 h 16.9 ~25.5 [2]

25-acetyl-

7,8-

didehydroci

MDA-MB-

453

HER2-

overexpres

96 h 3.2 ~5.0 [4]
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Mechanism of Action: Induction of Apoptosis
The primary mechanism underlying the cytotoxic activity of 25-O-Acetylcimigenol xyloside
and related compounds appears to be the induction of apoptosis. Research suggests the

involvement of the p53-dependent mitochondrial signaling pathway.[2] In a study on a

structurally similar compound, 23-O-acetylcimigenol-3-O-beta-D-xylopyranoside, the apoptotic

mechanism in HepG2 cells was further elucidated to involve G2/M cell cycle arrest, cleavage of

poly(ADP-ribose) polymerase (PARP), and regulation of the Bcl-2 family of proteins.[5]

Signaling Pathway
The proposed apoptotic pathway initiated by 25-O-Acetylcimigenol xyloside is depicted in the

following diagram:
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Cellular Stress

Upstream Regulation

Mitochondrial Pathway

Caspase Cascade

Cell Cycle Arrest

25-O-Acetylcimigenol xyloside

p53 Activation

Bax (Pro-apoptotic)
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Day 1

Day 2

End of Incubation

Seed cells in 96-well plates
(e.g., 3 x 10^4 cells/well)

Incubate for 24 h

Treat cells with varying concentrations
of 25-O-Acetylcimigenol xyloside

Incubate for 24-96 h

Add MTT solution (e.g., 0.5 mg/mL)

Incubate for 4 h

Add solubilization solution (e.g., DMSO)

Measure absorbance at ~570 nm

 

Treat cells with
25-O-Acetylcimigenol xyloside

Lyse cells and
quantify protein

Separate proteins
by SDS-PAGE

Transfer proteins to
a membrane

Block membrane and
incubate with primary antibody

(e.g., anti-Bcl-2, anti-Bax)

Incubate with
HRP-conjugated

secondary antibody

Detect protein bands
using chemiluminescence
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Treat cells with
25-O-Acetylcimigenol xyloside

Harvest and fix cells
(e.g., with cold 70% ethanol)

Treat with RNase A

Stain with Propidium Iodide (PI)

Analyze DNA content
by flow cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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